Cas no 2171348-00-6 (2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid)

• Product Name: 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171348-00-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6362053
• PubChem ID: 165535192
• Update Time: 2025-10-30

2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid
• 2171348-00-6
• EN300-1504983
• 2-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-22(23(29)28-15-9-14-26(28,4-2)24(30)31)27-25(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,30,31)/t22-,26?/m0/s1
• InChI Key： GUSOLFDIFALQFN-CHQVSRGASA-N
• SMILES： OC(C1(CC)CCCN1C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid

Research Brief on 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171348-00-6)

The compound 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171348-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-2-carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and drug discovery applications.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-efficiency synthesis protocol that reduces side reactions and enhances scalability. The protocol leverages microwave-assisted organic synthesis (MAOS) to achieve a 15% increase in yield compared to traditional methods. Additionally, the compound's role in the development of targeted protein degraders has been highlighted, with researchers demonstrating its utility in constructing linker regions for PROTAC molecules designed to target oncogenic proteins.

In vitro and in vivo studies have further elucidated the pharmacological potential of derivatives of 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid. For instance, a 2024 study published in ACS Chemical Biology revealed that this compound, when incorporated into cyclic peptide frameworks, exhibits enhanced binding affinity for G-protein-coupled receptors (GPCRs), opening new avenues for the treatment of metabolic disorders. The study also noted the compound's favorable pharmacokinetic properties, including improved oral bioavailability and metabolic stability.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as racemization during synthesis and the need for greener solvents are areas of active research. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on developing sustainable and cost-effective manufacturing processes. The compound's versatility and potential for customization make it a promising candidate for future therapeutic innovations, particularly in the realms of precision medicine and targeted drug delivery.

In conclusion, 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-2-carboxylic acid (CAS: 2171348-00-6) represents a pivotal building block in modern drug discovery. Its applications span from peptide synthesis to the development of next-generation therapeutics, underscoring its importance in the chemical biology and pharmaceutical industries. Continued research and technological advancements are expected to further unlock its potential, paving the way for novel treatments and therapeutic strategies.